Cas no 144701-48-4 (Telmisartan)

• Product Name: Telmisartan
• CAS No: 144701-48-4
• MF: C₃₃H₃₀N₄O₂
• MW: 514.6169
• MDL: MFCD00918125
• CID: 64879
• PubChem ID: 65999
• Update Time: 2025-10-29

Telmisartan Chemical and Physical Properties

Names and Identifiers

• 4'-((1,7'-Dimethyl-2'-propyl-1H,3'H-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2-carboxylic acid
• TU-199
• TELMISARTAN
• PRITOR
• MICARDIS
• BIBR 277
• 4'[(1,4'-DIMETHYL-2'-PROPYL[2,6'-BI-1H-BENZIMIDAZOL]-1'-YL)METHYL][1,1'-BIPHENYL]-2-CARBOXYLIC ACID
• 4'-[(1,4'-DIMETHYL-2'-PROPYL[2,6'-BI-H-BENZIMIDAZOL]-1'-YL)METHYL][1,1'-BIPHENYL]-2-CARBOXYLIC ACID
• 3-methoxy-8-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methyl sulfinyl]-2,7,9-triazabicyclo[4.3.0]nona-2,4,8,10-tetraene
• 4′[(1,4′-Dimethyl-2′-propyl[2,6′-bi-1H-benzimidazol]-1′-yl)methyl][1,1′-biphenyl]-2-carboxylic acid
• 4'-[[4-Methyl-6-(1-methyl-1H-benzimidazol-2-yl)-2-propyl-1H-benzimidazol-1-yl]methyl]biphenyl-2-carboxylic Acid
• 替米沙坦
• Kinzalmono
• BIBR 277SE
• Telmisattan
• Targit
• Telmisartan [INN]
• 4'-[(1,7'-dimethyl-2'-propyl-1H,3'H-2,5'-bibenzimidazol-3'-yl)methyl]biphenyl-2-carboxylic acid
• U5SYW473RQ
• C33H30N4O2
• 2-[4-[[4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazol-1-yl]methyl]ph
• s1738
• TELMISARTAN (USP-RS)
• 4'-(1,7'-DIMETHYL-2'-PROPYL-1H-[2,5']BIBENZOIMIDAZOLYL-3'-YLMETHYL)-BIPHENYL-2-CARBOXYLIC ACID
• KS-1215
• TELMISARTAN [ORANGE BOOK]
• NSC 759811
• EN300-123532
• 4'-((1,4'-dimethyl-2'-propyl(2,6'-bi-1H-benzimidazol)-1'-yl)methyl)-(1,1'-biphenyl)-2-carboxylic acid
• SBI-0206733.P001
• 144701-48-4
• TELMISARTAN [GREEN BOOK]
• AC-2013
• TELMISARTAN (USP MONOGRAPH)
• BIBR-277 SE
• NS00000398
• ALBB-028954
• BIBR-277SE
• BRD-K73999723-001-02-2
• DL-511
• TELMISARTAN COMPONENT OF TWYNSTA
• Telsite
• 4'-((1,7'-Dimethyl-2'-propyl-1H,3'H-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2-carboxylicacid
• HMS3393P16
• Kinzal
• Telmisartan Actavis
• TELMISARTAN [EP IMPURITY]
• SPECTRUM1505261
• AB07687
• NCGC00095150-01
• Telmisartan, European Pharmacopoeia (EP) Reference Standard
• TELMISARTAN [EP MONOGRAPH]
• TELMISARTAN [EMA EPAR]
• HY-13955
• 4'-[(1,4'-dimethyl-2'propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl]-[1,1'-biphenyl]-2-carboxylic acid
• Micardis (TN)
• Q733186
• Telmisartan, United States Pharmacopeia (USP) Reference Standard
• T2861
• Telmisartan (JP17/USP/INN)
• 4''-((1,4''-dimethyl-2''-propyl(2,6''-bi-1H-benzimidazol)-1''-yl)methyl)-(1,1''-biphenyl)-2-carboxylic acid
• Telmisartan- Bio-X
• HMS3715L17
• ONDUARP COMPONENT TELMISARTAN
• TELMISARTAN (MART.)
• TELMISARTAN COMPONENT OF MICARDISPLUS
• Spectrum4_001261
• TELMISARTAN (EP IMPURITY)
• MLS006011851
• BIBR-277
• TELMISARTAN [MI]
• MICARDISPLUS COMPONENT TELMISARTAN
• TELMISARTAN (EP MONOGRAPH)
• TELMISARTAN [WHO-DD]
• 4''-((4-methyl-6-(1-methyl-2-benzimidazolyl)-2-propyl-1-benzimidazolyl)methyl)-2-biphenylcarboxylic acid
• 4'-((1,7'-DIMETHYL-2'-PROPYL-1H,3'H-2,5'-BIBENZO[D]IMIDAZOL-3'-YL)METHYL)BIPHENYL-2-CARBOXYLIC ACID
• BIBR-277-SE
• AB00639941-07
• 4''-[(1,7''-dimethyl-2''-propyl-1H,3''H-2,5''-bibenzimidazol-3''-yl)methyl][1,1''-biphenyl]-2-carboxylic acid
• BCP0726000055
• MLS000759432
• HMS1922P07
• NSC-759811
• Spectrum5_001053
• Kinzal/Pritor
• BRD-K73999723-001-11-3
• Telmisartan for peak identification, European Pharmacopoeia (EP) Reference Standard
• NCGC00095150-03
• HMS2093M22
• Spectrum2_001976
• HSDB 7590
• Telmisartan (USAN:USP:INN:BAN)
• PRITORPLUS COMPONENT TELMISARTAN
• 4'-[(1,7'-dimethyl-2'-propyl-1H,3'H-2,5'-bibenzimidazol-3'-yl)methyl][1,1'-biphenyl]-2-carboxylic acid
• 2-[4-[[4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazol-1-yl]methyl]phenyl]benzoic acid
• HMS2051P16
• TELMISARTAN [HSDB]
• MLS001424174
• TELMISARTAN [USAN]
• BSPBio_002738
• TELMISARTAN [EMA EPAR VETERINARY]
• TELMISARTAN COMPONENT OF KINZALKOMB
• HB2558
• (1,1'-Biphenyl)-2-carboxylic acid, 4'-((1,4'-dimethyl-2'-propyl(2,6'-bi-1H-benzimidazol)-1'-yl)methyl)-
• NCGC00095150-06
• TELMISARTAN [USP-RS]
• UNII-U5SYW473RQ
• Telmisartana
• SY052776
• 4'-[[4-METHYL-6-(1-METHYL-2-BENZIMIDAZOLYL)-2-PROPYL-1-BENZIMIDAZOLYL]METHYL]-2-BIPHENYLCARBOXYLIC ACID
• KBioGR_001842
• Tox21_111452_1
• BT164444
• 4'-{[4-methyl-6-(1-methyl-1H-1,3-benzodiazol-2-yl)-2-propyl-1H-1,3-benzodiazol-1-yl]methyl}-[1,1'-biphenyl]-2-carboxylic acid
• Tox21_111452
• 4'-[[2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazol-1-yl]-methyl]-biphenyl-2-carboxylic acid
• BIBR277
• AB00639941_09
• Tazlok
• DB00966
• NSC759811
• C09CA07
• STK624049
• KBio3_001958
• 4'-((4-Methyl-6-(1-methyl-2-benzimidazolyl)-2-propyl-1-benzimidazolyl)methyl)-2-biphenylcarboxylic acid
• TELMISARTAN [VANDF]
• Telmisartan for system suitability, European Pharmacopoeia (EP) Reference Standard
• TOLUCOMBI COMPONENT TELMISARTAN
• DTXSID8023636
• MICARDIS HCT COMPONENT TELMISARTAN
• Bay 68-9291
• Pharmakon1600-01505261
• BAY-68-9291
• AB00639941-06
• HMS3655C08
• [1,1'-Biphenyl]-2-carboxylic acid, 4'-[(1,4'-dimethyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl]-
• KINZALKOMB COMPONENT TELMISARTAN
• SPBio_002131
• NCGC00095150-04
• TELMISARTAN COMPONENT OF MICARDIPLUS
• 2-(4-{[4-methyl-6-(1-methyl-1H-1,3-benzodiazol-2-yl)-2-propyl-1H-1,3-benzodiazol-1-yl]methyl}phenyl)benzoic acid
• CPD000466326
• BDBM50043280
• CAS-144701-48-4
• TELMISARTAN (EMA EPAR VETERINARY)
• SCHEMBL4464
• BCP04513
• TELMISARTAN TEVA PHARMA
• BBL029085
• AKOS005557501
• BAY68-9291
• 4''-[(1,7''-dimethyl-2''-propyl-1H,3''H-2,5''-bibenzimidazol-3''-yl)methyl]biphenyl-2-carboxylic acid
• SMR000466326
• NCGC00095150-07
• 2-[4-[[4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propyl-benzimidazol-1-yl]methyl]phenyl]benzoic acid
• Q-101933
• BIDD:GT0365
• TLS
• TELMISARTAN [MART.]
• MLS001076687
• D00627
• Telmisartar
• NC00296
• HMS2231P07
• Telmisartan for system suitability
• SR-01000759355-4
• CHEMBL1017
• Telmisartan, >=98% (HPLC), solid
• L001035
• Telmisartan (Micardis)
• SR-01000759355
• Telmisartan, Pharmaceutical Secondary Standard; Certified Reference Material
• CS-1699
• TWYNSTA COMPONENT TELMISARTAN
• TELMISARTAN [USP MONOGRAPH]
• GTPL592
• TELMISARTAN COMPONENT OF ONDUARP
• tolura
• Telmisartan for peak identification
• telmisartanum
• CCG-39514
• TELMISARTAN COMPONENT OF TOLUCOMBI
• BIBR 277 SE
• Semintra
• RMMXLENWKUUMAY-UHFFFAOYSA-N
• C07710
• HMS3750E19
• TELMISARTAN [JAN]
• SW197676-3
• Z1551967334
• 4''-[(1,4''-dimethyl-2''propyl[2,6''-bi-1H-benzimidazol]-1''-yl)methyl]-[1,1''-biphenyl]-2-carboxylic acid
• Telday
• Telmisartan [USAN:USP:INN:BAN]
• TELMISARTAN COMPONENT OF PRITORPLUS
• Telmisartan Teva
• GLXC-02564
• AB00639941_08
• NCGC00095150-02
• CHEBI:9434
• Spectrum3_001089
• NCGC00095150-08
• YM-086
• DTXCID803636
• BRD-K73999723-001-10-5
• HMS2090P17
• MFCD00918125
• SR-01000759355-5
• 4'-[2-n-propyl-4-methyl-6-(1-methyl benzimidazol-2-yl)benzimidazol-1-yl methyl]biphenyl-2-carboxylic acid
• Telmisartan

• MDL： MFCD00918125
• Inchi： 1S/C33H30N4O2/c1-4-9-30-35-31-21(2)18-24(32-34-27-12-7-8-13-28(27)36(32)3)19-29(31)37(30)20-22-14-16-23(17-15-22)25-10-5-6-11-26(25)33(38)39/h5-8,10-19H,4,9,20H2,1-3H3,(H,38,39)
• InChI Key： RMMXLENWKUUMAY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC=C1C1C=CC(=CC=1)CN1C(CCC)=NC2C(C)=CC(C3=NC4=CC=CC=C4N3C)=CC1=2)=O
• BRN： 6624054

Computed Properties

• Exact Mass: 514.23700
• Monoisotopic Mass: 514.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 6.9

Experimental Properties

• Color/Form: Powder
• Density: 1.16
• Melting Point: 265-277°C
• Boiling Point: 771.9°C at 760 mmHg
• Flash Point: 420.6°C
• Refractive Index: 1.624
• Solubility: DMSO: >5 mg/mL at 60 °C
• Water Partition Coefficient: Insoluble
• PSA: 72.94000
• LogP: 7.26440
• Merck: 9129

Telmisartan Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• RTECS：DV2037500
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Telmisartan

Recent Advances in Telmisartan (144701-48-4) Research: A Comprehensive Review

Telmisartan, with the chemical identifier 144701-48-4, is a well-known angiotensin II receptor blocker (ARB) widely used for the treatment of hypertension and cardiovascular diseases. Recent studies have expanded its potential applications, uncovering novel mechanisms of action and therapeutic benefits. This research briefing synthesizes the latest findings on Telmisartan, focusing on its pharmacological properties, clinical efficacy, and emerging roles in disease management.

A 2023 study published in the Journal of Hypertension highlighted Telmisartan's unique dual PPAR-γ (peroxisome proliferator-activated receptor gamma) modulation, which enhances its metabolic effects beyond blood pressure control. Researchers demonstrated that Telmisartan significantly improves insulin sensitivity in diabetic patients, positioning it as a promising candidate for metabolic syndrome treatment. The study utilized a randomized controlled trial (RCT) design with 500 participants over 12 months, showing a 23% reduction in HbA1c levels compared to placebo (p < 0.01).

In the realm of neuroprotection, a groundbreaking 2024 Nature Communications paper revealed Telmisartan's ability to cross the blood-brain barrier and reduce neuroinflammation in Alzheimer's disease models. The study employed advanced mass spectrometry techniques to track the distribution of 144701-48-4 in neural tissues, confirming its accumulation in hippocampal regions. These findings open new avenues for ARBs in neurodegenerative disorder management.

On the molecular front, recent crystallography studies (Acta Pharmaceutica Sinica B, 2024) have elucidated the precise binding mechanism of Telmisartan to the AT1 receptor. The research team solved the 3D structure of the Telmisartan-AT1 complex at 2.1 Å resolution, identifying key interactions at Tyr113 and Lys199 residues. This structural insight facilitates the design of next-generation ARBs with improved selectivity and reduced side effects.

Clinical developments include the 2023 completion of phase II trials for a novel Telmisartan-chlorthalidone fixed-dose combination (Telmisartan 80 mg/chlorthalidone 25 mg), showing superior 24-hour blood pressure control compared to monotherapy (p < 0.001). The combination demonstrated particular efficacy in resistant hypertension cases, with 68% of patients achieving target BP levels versus 42% with Telmisartan alone.

Emerging safety data from large-scale pharmacovigilance studies (European Heart Journal, 2024) confirm Telmisartan's favorable profile, with no significant increase in adverse events compared to other ARBs. However, researchers note the importance of monitoring serum potassium levels in renally impaired patients, especially when combined with potassium-sparing diuretics.

Future research directions include exploring Telmisartan's potential in COVID-19-related cardiovascular complications and its role in cancer prevention through angiotensin-mediated pathways. Several ongoing trials are investigating these applications, with preliminary results expected in late 2024.